Cas no 1201679-09-5 (N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine)

• Product Name: N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine
• CAS No: 1201679-09-5
• MF: C₁₀H₁₇BN₂O₂S
• MW: 240.130181074142
• MDL: MFCD13182295
• CID: 2616979
• PubChem ID: 72219185
• Update Time: 2025-11-02

N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine
• 2-(METHYLAMINO)THIAZOLE-5-BORONIC ACID PINACOL ESTER
• N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiazolamine
• MB13318
• DB-144326
• 1201679-09-5
• 2-(METHYLAMINO)THIAZOL-5-YLBORONIC ACID PINACOL ESTER
• N-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIAZOL-2-AMINE

• MDL： MFCD13182295
• Inchi： 1S/C10H17BN2O2S/c1-9(2)10(3,4)15-11(14-9)7-6-13-8(12-5)16-7/h6H,1-5H3,(H,12,13)
• InChI Key： WYDPHGZZVJPEDF-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 240.1103791Da
• Monoisotopic Mass: 240.1103791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Additional information on N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine

N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine (CAS 1201679-09-5): A Versatile Boron-Containing Building Block for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine (CAS 1201679-09-5) has emerged as a valuable boronic ester derivative with significant applications in pharmaceutical research and material science. This thiazole-containing boronate compound combines the unique properties of both heterocyclic amines and organoboron chemistry, making it particularly interesting for researchers developing new synthetic methodologies and bioactive molecules.

The molecular structure of N-methyl-5-(pinacolboron)-2-aminothiazole features a 1,3-thiazole core substituted with both an amino group and a pinacol boronic ester moiety. This combination creates a multifunctional building block that participates in various cross-coupling reactions, particularly the widely used Suzuki-Miyaura coupling, which has become fundamental in modern drug discovery programs. The presence of the N-methyl-2-aminothiazole fragment adds potential for hydrogen bonding interactions, while the boronate group enables efficient carbon-carbon bond formation under mild conditions.

Recent trends in medicinal chemistry have shown growing interest in boron-containing compounds, especially after the success of several boron-based drugs in clinical applications. The thiazole boronic ester structure of CAS 1201679-09-5 makes it particularly valuable for creating novel heterocyclic scaffolds that may exhibit improved pharmacological properties. Researchers are actively exploring its potential in developing kinase inhibitors, antimicrobial agents, and other bioactive molecules, as evidenced by increasing publications citing this compound.

From a synthetic perspective, N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine offers several advantages. The pinacol protecting group enhances the stability of the boronic acid derivative, allowing for easier handling and storage compared to its unprotected counterpart. This characteristic makes it particularly attractive for high-throughput screening applications and combinatorial chemistry approaches where stable, well-defined building blocks are essential.

The compound's applications extend beyond pharmaceuticals into materials science, where thiazole-based materials are gaining attention for their electronic properties. The incorporation of boron atoms into π-conjugated systems can significantly alter their optoelectronic characteristics, making CAS 1201679-09-5 a potential precursor for developing novel organic semiconductors or luminescent materials. Recent studies have highlighted the potential of similar structures in OLED technology and organic photovoltaics.

Quality control of N-methyl-5-(pinacolboron)thiazol-2-amine typically involves advanced analytical techniques. Purity assessment commonly employs HPLC analysis, while structural confirmation utilizes NMR spectroscopy (particularly ¹¹B NMR for the boron center) and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good solubility in common organic solvents like dimethyl sulfoxide and dichloromethane, but limited solubility in water.

Storage recommendations for this boronate ester compound typically suggest keeping it in a cool, dry environment, preferably under inert atmosphere to maintain stability. While not particularly sensitive to moisture compared to some other boronic acid derivatives, prolonged exposure to humid conditions should be avoided to prevent gradual hydrolysis of the dioxaborolane ring.

The synthetic utility of CAS 1201679-09-5 is further enhanced by its compatibility with various protection-deprotection strategies. The N-methyl group on the thiazole ring provides stability against certain side reactions while still allowing for further functionalization if needed. This balance between stability and reactivity makes it particularly valuable for multistep synthesis applications.

From a commercial availability perspective, N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine is increasingly offered by specialty chemical suppliers catering to pharmaceutical and materials science research. Current market trends show growing demand for such heterocyclic boronates, driven by expanding research into targeted therapies and functional materials. Suppliers typically provide the compound with certificates of analysis ensuring high purity, often ≥95% or higher for research applications.

Future research directions for this compound class may explore its potential in click chemistry applications or as a component in metal-organic frameworks (MOFs). The unique combination of a coordination-capable thiazole nitrogen and boron functionality opens possibilities for creating novel hybrid materials with tailored properties. Additionally, the development of more sustainable synthetic routes to such organoboron compounds remains an active area of investigation in green chemistry.

In conclusion, N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine (CAS 1201679-09-5) represents an important addition to the toolbox of modern synthetic chemists. Its dual functionality as both a heterocyclic amine and boronic ester provides unique opportunities for molecular design across multiple disciplines. As research into boron-containing compounds continues to expand, this particular thiazole boronate is likely to find even broader applications in both pharmaceutical development and advanced materials science.